Cas no 904316-40-1 ((1R,2R)-1-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl benzoate)

• Product Name: (1R,2R)-1-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl benzoate
• CAS No: 904316-40-1
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 2356411
• PubChem ID: 329763252
• Update Time: 2025-07-29

(1R,2R)-1-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl benzoate Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-trans-1-Hydroxy-1,2,3,4-tetrahydro-2-naphthyl benzoate
• (1R,2R)-1-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl benzoate
• (1R,2R)-trans-1-Hydroxy-1,2,3,4-tetrahydro-2-naphthyl benzoate, >=96%, optical purity ee: >=97.0%
• 904316-40-1
• DTXSID40746354

• MDL： MFCD16621429
• Inchi： 1S/C17H16O3/c18-16-14-9-5-4-6-12(14)10-11-15(16)20-17(19)13-7-2-1-3-8-13/h1-9,15-16,18H,10-11H2/t15-,16-/m1/s1
• InChI Key： DTWAJUHXCCVMBI-HZPDHXFCSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@@H]1CCC2C=CC=CC=2[C@H]1O

Computed Properties

• Exact Mass: 268.109944368g/mol
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 3.1

(1R,2R)-1-Hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl benzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins